N-(5-Amino-2-methoxyphenyl)-2-(4-ethylphenoxy)-propanamide
Overview
Description
N-(5-Amino-2-methoxyphenyl)-2-(4-ethylphenoxy)-propanamide (N-MEPE) is a type of amide that has been used in various scientific and medical research applications. N-MEPE is a white, crystalline solid that is soluble in water, ethanol, and methanol. It is a useful molecule for a variety of research applications due to its stability and low toxicity. N-MEPE has been used for a variety of purposes, including as a precursor for the synthesis of various pharmaceuticals, as an inhibitor of enzymes, and as a tool to study the structure and function of proteins.
Scientific Research Applications
N-(5-Amino-2-methoxyphenyl)-2-(4-ethylphenoxy)-propanamide has been used in a variety of scientific and medical research applications. For example, it has been used as an inhibitor of enzymes, including cytochrome P450, acetylcholinesterase, and cyclooxygenase-2. It has also been used as a tool to study the structure and function of proteins, such as the human insulin receptor. In addition, this compound has been used as a precursor for the synthesis of various pharmaceuticals, such as the anti-inflammatory drug celecoxib.
Mechanism of Action
N-(5-Amino-2-methoxyphenyl)-2-(4-ethylphenoxy)-propanamide acts as an inhibitor of enzymes by binding to the active site of the enzyme and blocking the binding of the substrate. This prevents the enzyme from catalyzing the reaction and thus inhibits its activity. In addition, this compound has been shown to interact with the human insulin receptor, resulting in the inhibition of insulin-stimulated glucose uptake.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. For example, it has been shown to inhibit the activity of enzymes, such as cytochrome P450, acetylcholinesterase, and cyclooxygenase-2. In addition, it has been shown to interact with the human insulin receptor, resulting in the inhibition of insulin-stimulated glucose uptake.
Advantages and Limitations for Lab Experiments
N-(5-Amino-2-methoxyphenyl)-2-(4-ethylphenoxy)-propanamide has several advantages for use in laboratory experiments. It is a relatively stable compound, with a low toxicity. It is also soluble in water, ethanol, and methanol, making it easy to work with. However, it does have some drawbacks. For example, it is not very soluble in organic solvents, and it is not very soluble in acidic or basic solutions.
Future Directions
N-(5-Amino-2-methoxyphenyl)-2-(4-ethylphenoxy)-propanamide has a wide range of potential future applications. For example, it could be used to study the structure and function of other proteins, such as G-protein coupled receptors. It could also be used to study the effects of inhibitors on other enzymes, such as proteases and kinases. In addition, this compound could be used as a tool to study drug-drug interactions, and it could be used to develop new pharmaceuticals. Finally, it could be used to study the effects of environmental toxins on biological systems.
properties
IUPAC Name |
N-(5-amino-2-methoxyphenyl)-2-(4-ethylphenoxy)propanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O3/c1-4-13-5-8-15(9-6-13)23-12(2)18(21)20-16-11-14(19)7-10-17(16)22-3/h5-12H,4,19H2,1-3H3,(H,20,21) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHRSKBKUPSSGBN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)OC(C)C(=O)NC2=C(C=CC(=C2)N)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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